Cas no 2803856-69-9 (2,2-Difluoro-5-methylmorpholine hydrochloride)
2,2-Difluoro-5-methylmorpholine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2803856-69-9
- EN300-37452991
- 2,2-difluoro-5-methylmorpholine hydrochloride
- 2,2-Difluoro-5-methylmorpholine hydrochloride
-
- Inchi: 1S/C5H9F2NO.ClH/c1-4-2-9-5(6,7)3-8-4;/h4,8H,2-3H2,1H3;1H
- InChI Key: UEQWDGCKZIXMEY-UHFFFAOYSA-N
- SMILES: Cl.FC1(CNC(C)CO1)F
Computed Properties
- Exact Mass: 173.0418980g/mol
- Monoisotopic Mass: 173.0418980g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 107
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3Ų
2,2-Difluoro-5-methylmorpholine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37452991-0.05g |
2,2-difluoro-5-methylmorpholine hydrochloride |
2803856-69-9 | 95% | 0.05g |
$520.0 | 2023-05-30 | |
| Enamine | EN300-37452991-0.1g |
2,2-difluoro-5-methylmorpholine hydrochloride |
2803856-69-9 | 95% | 0.1g |
$679.0 | 2023-05-30 | |
| Enamine | EN300-37452991-0.25g |
2,2-difluoro-5-methylmorpholine hydrochloride |
2803856-69-9 | 95% | 0.25g |
$969.0 | 2023-05-30 | |
| Enamine | EN300-37452991-0.5g |
2,2-difluoro-5-methylmorpholine hydrochloride |
2803856-69-9 | 95% | 0.5g |
$1527.0 | 2023-05-30 | |
| Enamine | EN300-37452991-1.0g |
2,2-difluoro-5-methylmorpholine hydrochloride |
2803856-69-9 | 95% | 1g |
$1958.0 | 2023-05-30 | |
| Enamine | EN300-37452991-2.5g |
2,2-difluoro-5-methylmorpholine hydrochloride |
2803856-69-9 | 95% | 2.5g |
$3837.0 | 2023-05-30 | |
| Enamine | EN300-37452991-5.0g |
2,2-difluoro-5-methylmorpholine hydrochloride |
2803856-69-9 | 95% | 5g |
$5677.0 | 2023-05-30 | |
| Enamine | EN300-37452991-10.0g |
2,2-difluoro-5-methylmorpholine hydrochloride |
2803856-69-9 | 95% | 10g |
$8418.0 | 2023-05-30 | |
| Aaron | AR028GMJ-50mg |
2,2-difluoro-5-methylmorpholinehydrochloride |
2803856-69-9 | 95% | 50mg |
$740.00 | 2025-02-16 | |
| Aaron | AR028GMJ-100mg |
2,2-difluoro-5-methylmorpholinehydrochloride |
2803856-69-9 | 95% | 100mg |
$959.00 | 2025-02-16 |
2,2-Difluoro-5-methylmorpholine hydrochloride Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 2,2-Difluoro-5-methylmorpholine hydrochloride
2,2-Difluoro-5-methylmorpholine Hydrochloride: A Comprehensive Overview
The compound 2,2-Difluoro-5-methylmorpholine hydrochloride, identified by the CAS number 2803856-69-9, is a synthetic organic compound with significant applications in various fields, particularly in the pharmaceutical industry. This compound is a derivative of morpholine, a heterocyclic amine widely used in drug design due to its unique chemical properties and biological activity. The presence of fluorine atoms at the 2-position and a methyl group at the 5-position introduces distinct electronic and steric effects, making this compound a valuable tool in medicinal chemistry.
Recent studies have highlighted the potential of 2,2-Difluoro-5-methylmorpholine hydrochloride as a building block for the synthesis of bioactive molecules. Its ability to form stable amorphous solid dispersions has been explored in the context of improving drug solubility and bioavailability. Researchers have demonstrated that this compound can serve as an effective excipient in formulations targeting poorly soluble drugs, thereby enhancing their therapeutic efficacy.
The synthesis of 2,2-Difluoro-5-methylmorpholine hydrochloride involves a multi-step process that typically begins with the preparation of the morpholine derivative. The introduction of fluorine atoms at the 2-position is achieved through nucleophilic substitution reactions, while the methyl group at the 5-position is introduced via alkylation. The final step involves protonation to yield the hydrochloride salt, which is more stable and suitable for pharmaceutical applications.
In terms of physical properties, 2,2-Difluoro-5-methylmorpholine hydrochloride exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its chemical stability under various conditions has been extensively studied, with results indicating that it remains stable under normal storage conditions but may degrade under strong acidic or basic environments.
The biological activity of this compound has been evaluated in several in vitro and in vivo models. Studies have shown that it possesses moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This suggests potential applications in the development of drugs for Alzheimer's disease and related conditions.
Furthermore, recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 2,2-Difluoro-5-methylmorpholine hydrochloride. Molecular docking studies have revealed favorable binding interactions with key drug targets, indicating its potential as a lead compound for drug discovery efforts.
In conclusion, 2,2-Difluoro-5-methylmorpholine hydrochloride, with its unique chemical structure and versatile properties, continues to be an area of active research. Its role as a building block in drug design and its potential therapeutic applications make it a valuable compound in contemporary medicinal chemistry.
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